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oxolinic acid synthesis and production methods

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Oxolinic Acid

CAS No.: 14698-29-4

Cat. No.: S538400

Synthetic Pathway of Oxolinic Acid

The synthesis of Oxolinic Acid is a multi-step chemical process. The workflow below outlines the key stages

from starting material to the final product.
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Figure 1: The multi-step chemical synthesis workflow of Oxolinic Acid [1].

Detailed Reaction Parameters

The table below expands on the key transformations involved in the synthesis.

Process

Step o Key Reagents & Conditions Intermediate/Product Formed
Description

1. Nitration Electrophilic Nitrating agent (e.qg., nitric 3,4-methylenedioxy-1-
aromatic acid/sulfuric acid mixture) [1] nitrobenzene [1]
substitution
introducing a
nitro group [1]

2. Reduction of the  Hydrogen gas (Hz), catalyst 3,4-methylenedioxyaniline [1]

Hydrogenation

3. Substitution

4. Cyclization

nitro group to an
amino group [1]

Reaction of the
aniline with an
active methylene
compound [1]

Ring closure to
form the core
quinolone
structure [1]

(e.g., Raney Nickel,
Palladium on Carbon) [1]

Ethoxymethylenemalonic
ester [1]

Heating [1]

Substitution product (precursor
for cyclization) [1]

Ethyl ester of 4-hydroxy-6,7-
methylenedioxyquinoline-3-
carboxylic acid [1]
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Process
Step -
Description
5. Ester Cleavage of the
Hydrolysis ester to the

carboxylic acid

[1]

6. N-Alkylation  Introduction of
the ethyl group
on the quinoline
nitrogen [1]

Key Reagents & Conditions

Basic medium (e.g., NaOH,
KOH), dimethylformamide
(DMF) as solvent [1]

Ethyl iodide (alkylating agent)
[1]

Intermediate/Product Formed

Carboxylic acid intermediate [1]

Oxolinic Acid (5-ethyl-8-oxo-
5,8-dihydro-[1,3]dioxolo[4,5-
g]quinoline-7-carboxylic acid)

[1]

Key Physicochemical Properties of the Final Product

Understanding the properties of the final compound is crucial for purification, analysis, and formulation.

Property

Value / Description

Citation

Chemical Formula

Molecular Weight

Physical Appearance

Melting Point

pKa

Minimum Purity

C13H11NOs

261.23 g/mol

White to pale yellow crystalline solid

315°C

6.3

>98%

Production and Regulatory Context

[1] [2]

[1] [2]

[1]

[1]

[1]

[1]

¢ Production Status: Oxolinic acid was first introduced in 1989 in Japan and has been

manufactured by companies like Sumitomo Chemical Co. [1]. It is typically synthesized via the
described chemical process rather than fermentation [1].
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¢ Regulatory Status: The compound is not approved for veterinary use in the UK or the European
Union [1]. Its human use has been limited and largely superseded by other agents [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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